4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide
Overview
Description
4-Butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide (4-BNM-MBz) is a novel synthetic compound that has been developed to be used as a research tool in scientific studies. 4-BNM-MBz is a small molecule that has been designed to interact with a variety of proteins and enzymes in order to study their structure and function. It has been used in several studies to investigate the biochemical and physiological effects of various proteins and enzymes.
Mechanism of Action
4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide binds to proteins and enzymes through a variety of mechanisms. It binds to proteins through electrostatic interactions and hydrogen bonding. It also binds to enzymes through covalent bonds and hydrophobic interactions. Additionally, it has been found to bind to proteins and enzymes through allosteric interactions, which involve the binding of the compound to a specific site on the protein or enzyme and the subsequent modulation of its activity.
Biochemical and Physiological Effects
4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide has been found to have a variety of biochemical and physiological effects. In studies, it has been found to modulate the activity of a variety of proteins and enzymes. It has been found to inhibit the activity of some proteins and enzymes, while stimulating the activity of others. Additionally, it has been found to affect the expression of certain genes and the regulation of metabolic pathways.
Advantages and Limitations for Lab Experiments
The use of 4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide in laboratory experiments has several advantages. It is a small molecule, which makes it easier to work with in experiments. Additionally, it can be synthesized relatively easily and is relatively inexpensive. However, it also has some limitations. It is not very stable and is susceptible to degradation in the presence of light and heat. Additionally, it has a low solubility in water, which can make it difficult to work with in experiments.
Future Directions
Future research into the use of 4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide in scientific studies could involve further investigation into its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted into the development of more stable and soluble forms of the compound, as well as the development of novel analogues of the compound with enhanced properties. Additionally, further research could be conducted into the use of 4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide in drug discovery and the development of novel therapeutics. Finally, further research could be conducted into the use of 4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide in the study of disease pathology, with the aim of developing new diagnostic tests and treatments.
Synthesis Methods
4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide is synthesized through a multi-step process of condensation, oxidation, and cyclization reactions. The first step involves the condensation of the aldehyde 4-butoxy-N-methyl-benzaldehyde (4-BNM-Bz) with the thiolan-3-yl chloride (TCl) in the presence of an acid catalyst. The resulting intermediate is then oxidized with hydrogen peroxide in the presence of a base catalyst to form 4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide. Finally, the cyclization reaction is performed with a base catalyst to form the final product.
Scientific Research Applications
4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide has been used in a variety of scientific studies to investigate the structure and function of various proteins and enzymes. It has been used to study the binding of proteins to DNA, the regulation of gene expression, and the regulation of metabolic pathways. Additionally, it has been used to study the structure and function of various enzymes, such as proteases, kinases, and phosphatases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide' involves the reaction of 4-butoxy-N-methylbenzamide with 3-methyl-1,1-dioxo-1lambda6-thiolan-3-amine in the presence of a suitable coupling agent.", "Starting Materials": [ "4-butoxy-N-methylbenzamide", "3-methyl-1,1-dioxo-1lambda6-thiolan-3-amine", "Coupling agent" ], "Reaction": [ "Step 1: Dissolve 4-butoxy-N-methylbenzamide and 3-methyl-1,1-dioxo-1lambda6-thiolan-3-amine in a suitable solvent.", "Step 2: Add a coupling agent to the reaction mixture and stir for a suitable time period.", "Step 3: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
2551114-95-3 |
Product Name |
4-butoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
Molecular Formula |
C17H25NO4S |
Molecular Weight |
339.4 |
Purity |
95 |
Origin of Product |
United States |
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